Cas no 1805460-18-7 (Ethyl 2-cyano-3-methyl-6-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 2-cyano-3-methyl-6-(trifluoromethoxy)benzoate
• CAS No: 1805460-18-7
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 5003297
• Update Time: 2025-05-22

Ethyl 2-cyano-3-methyl-6-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-methyl-6-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H10F3NO3/c1-3-18-11(17)10-8(6-16)7(2)4-5-9(10)19-12(13,14)15/h4-5H,3H2,1-2H3
• InChI Key： NZORHYPPUHYPRT-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C)C(C#N)=C1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-3-methyl-6-(trifluoromethoxy)benzoate

Comprehensive Analysis of Ethyl 2-cyano-3-methyl-6-(trifluoromethoxy)benzoate (CAS No. 1805460-18-7)

The chemical compound Ethyl 2-cyano-3-methyl-6-(trifluoromethoxy)benzoate (CAS No. 1805460-18-7) has garnered significant attention in recent years due to its unique structural properties and versatile applications in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano and trifluoromethoxy functional groups, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel small-molecule inhibitors and biologically active compounds.

One of the key reasons for the growing interest in Ethyl 2-cyano-3-methyl-6-(trifluoromethoxy)benzoate is its role in addressing contemporary challenges in green chemistry and sustainable synthesis. With the global push toward environmentally friendly processes, this compound's efficient synthesis routes and minimal waste generation align with the principles of atom economy and reduced carbon footprint. Its trifluoromethoxy group, in particular, enhances metabolic stability, a critical factor in the design of long-acting pharmaceuticals.

In the realm of agrochemical innovation, Ethyl 2-cyano-3-methyl-6-(trifluoromethoxy)benzoate has shown promise as a precursor for crop protection agents. The cyano moiety contributes to its bioactivity, while the trifluoromethoxy group improves resistance to degradation, ensuring prolonged efficacy. This dual functionality addresses the rising demand for high-performance pesticides with lower environmental impact, a topic frequently searched by professionals in the field.

From a technical perspective, the compound's CAS No. 1805460-18-7 serves as a unique identifier, enabling precise tracking in regulatory and commercial databases. Its molecular structure, featuring an ethyl ester linkage, allows for facile derivatization, a property highly valued in combinatorial chemistry and high-throughput screening. These attributes make it a staple in medicinal chemistry libraries, where researchers seek to optimize lead compounds for targeted therapies.

Recent advancements in AI-driven drug discovery have further amplified the relevance of Ethyl 2-cyano-3-methyl-6-(trifluoromethoxy)benzoate. Computational models frequently highlight its pharmacophore features, such as hydrogen bond acceptors and lipophilic regions, which are critical for molecular docking studies. This synergy between experimental and in silico approaches underscores its potential in accelerating the development of next-generation therapeutics, a hot topic in scientific forums and search queries.

Quality control and analytical characterization of CAS No. 1805460-18-7 are equally vital. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency, addressing the stringent requirements of Good Manufacturing Practices (GMP). These protocols are essential for maintaining the compound's integrity in preclinical research and scale-up production, areas of keen interest to industrial stakeholders.

In conclusion, Ethyl 2-cyano-3-methyl-6-(trifluoromethoxy)benzoate represents a multifaceted tool in modern chemistry, bridging gaps between academic research and industrial applications. Its structural elegance, combined with practical utility, positions it as a compound of enduring significance in the quest for innovative solutions across multiple scientific disciplines.